8-fluoro-2-(methylthio)-3-(pyridin-3-yl)quinazolin-4(3H)-one

• IUPAC Name: 8-fluoro-2-methylsulfanyl-3-pyridin-3-ylquinazolin-4-one
• InChI: InChI=1S/C14H10FN3OS/c1-20-14-17-12-10(5-2-6-11(12)15)13(19)18(14)9-4-3-7-16-8-9/h2-8H,1H3
• InChI Key: ILSXDNPGMVUFLU-UHFFFAOYSA-N
• Canonical SMILES: CSC1=NC2=C(C=CC=C2F)C(=O)N1C3=CN=CC=C3
• Molecular Formula: C14H10FN3OS
• Molecular Weight: 287.31 g/mol

Description

8-fluoro-2-(methylthio)-3-(pyridin-3-yl)quinazolin-4(3H)-one is a chemical compound that belongs to the quinazolinone family. It has gained significant attention in the scientific community due to its potential applications in the field of drug discovery.

Mechanism of Action

The mechanism of action of 8-fluoro-2-(methylthio)-3-(pyridin-3-yl)quinazolin-4(3H)-one involves the inhibition of specific enzymes. For example, inhibition of PKB/Akt leads to the suppression of cell proliferation and the induction of apoptosis. Inhibition of CDK2 leads to cell cycle arrest, while inhibition of GSK-3β leads to increased glucose uptake and glycogen synthesis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 8-fluoro-2-(methylthio)-3-(pyridin-3-yl)quinazolin-4(3H)-one are dependent on the specific enzyme that is inhibited. For example, inhibition of PKB/Akt has been shown to suppress tumor growth and induce apoptosis in cancer cells. Inhibition of CDK2 has been linked to the treatment of various cancers, including breast cancer and lung cancer. Inhibition of GSK-3β has been linked to the treatment of diabetes and Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One of the main advantages of 8-fluoro-2-(methylthio)-3-(pyridin-3-yl)quinazolin-4(3H)-one is its potent inhibitory activity against several enzymes. This makes it a promising candidate for drug discovery. However, one of the limitations of this compound is its low solubility, which can make it difficult to work with in lab experiments.

Future Directions

There are several future directions for the study of 8-fluoro-2-(methylthio)-3-(pyridin-3-yl)quinazolin-4(3H)-one. One direction is to explore its potential applications in the treatment of various diseases, including cancer, diabetes, and Alzheimer's disease. Another direction is to investigate its mechanism of action in more detail, including its interactions with specific enzymes and cellular pathways. Additionally, future studies could focus on improving the solubility and bioavailability of this compound to make it more suitable for drug development.

Synthesis Methods

The synthesis of 8-fluoro-2-(methylthio)-3-(pyridin-3-yl)quinazolin-4(3H)-one involves several steps. The starting materials include 2-chloro-3-formylquinazoline and 3-aminopyridine. The reaction is catalyzed by a base, and the final product is obtained by purification through column chromatography.

Scientific Research Applications

8-fluoro-2-(methylthio)-3-(pyridin-3-yl)quinazolin-4(3H)-one has been extensively studied for its potential applications in drug discovery. It has been shown to exhibit potent inhibitory activity against several enzymes, including protein kinase B (PKB/Akt), cyclin-dependent kinase 2 (CDK2), and glycogen synthase kinase-3β (GSK-3β). These enzymes are involved in various cellular processes, including cell proliferation, apoptosis, and glucose metabolism. Inhibition of these enzymes has been linked to the treatment of several diseases, including cancer, diabetes, and Alzheimer's disease.